5-chloro-N-[4-[(3,4-dimethyl-5-isoxazolyl)sulfamoyl]phenyl]-3-methyl-2-benzofurancarboxamide

• Molecular Formula: C21H18ClN3O5S
• Molecular Weight: 459.9g/mol
• IUPAC Name: 5-chloro-N-[4-[(3,4-dimethyl-1,2-oxazol-5-yl)sulfamoyl]phenyl]-3-methyl-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C21H18ClN3O5S/c1-11-13(3)24-30-21(11)25-31(27,28)16-7-5-15(6-8-16)23-20(26)19-12(2)17-10-14(22)4-9-18(17)29-19/h4-10,25H,1-3H3,(H,23,26)
• InChI Key: YCEJFOSSJLJUAW-UHFFFAOYSA-N
• SMILES: CC1=C(ON=C1C)NS(=O)(=O)C2=CC=C(C=C2)NC(=O)C3=C(C4=C(O3)C=CC(=C4)Cl)C

Description

5-chloro-N-[4-[(3,4-dimethyl-5-isoxazolyl)sulfamoyl]phenyl]-3-methyl-2-benzofurancarboxamide is a member of furans and an aromatic amide.

Scientific Research Applications

Antitumor Activity

Research has shown that certain chlorinated compounds, including those similar in structure to 5-chloro-N-[4-[(3,4-dimethyl-5-isoxazolyl)sulfamoyl]phenyl]-3-methyl-2-benzofurancarboxamide, exhibit significant in vitro antitumor activity against cell lines like HepG2 and MCF-7. These compounds have been studied for their potential interactions with biological targets such as the KSHV thymidylate synthase complex (Fahim & Shalaby, 2019).

Antibacterial and Antifungal Properties

Compounds structurally related to this compound have shown moderate to significant antibacterial activity against various bacterial strains and good antifungal activity against different fungal strains. These findings highlight the potential of such compounds in antimicrobial applications (Chohan & Shad, 2011).

Pharmacological Activity

Sulfonamide derivatives, which are structurally related to the compound , have been synthesized and shown to possess significant pharmacological activities. The activities of these compounds depend on their functional groups, and small structural changes can result in enhanced pharmacological effects, such as increased antimicrobial activity (Thamizharasi, Vasantha & Reddy, 2002).

Potential in Drug Metabolism Studies

The metabolism of structurally similar compounds has been studied to understand their pharmacokinetic properties. For instance, research on benzofurancarboxamide derivatives has shed light on their metabolic pathways, providing insights that are crucial for drug development and optimization (Renzulli et al., 2011).

Enhancing Fluorescence in Biochemical Probes

Glibenclamide, a compound with a similar chemical structure, has been used to enhance the fluorescence intensity of erbium ions, demonstrating potential in developing sensitive fluorimetric probes for biochemical applications (Faridbod, Ganjali, Larijani & Norouzi, 2009).